Cas no 389127-18-8 (1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole)

• Product Name: 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole
• CAS No: 389127-18-8
• MF: C₃₂H₄₈N₂O
• MW: 476.736329078674
• CID: 6198632
• PubChem ID: 5095461
• Update Time: 2025-07-02

1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole
• 1-octadecyl-2-(phenoxymethyl)-1H-benzimidazole
• 1-octadecyl-2-(phenoxymethyl)-1H-benzo[d]imidazole
• F0414-0082
• AKOS001147528
• 1-octadecyl-2-(phenoxymethyl)benzimidazole
• 389127-18-8

• Inchi： 1S/C32H48N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-27-34-31-26-21-20-25-30(31)33-32(34)28-35-29-23-18-17-19-24-29/h17-21,23-26H,2-16,22,27-28H2,1H3
• InChI Key： XQPSLGMFDXLYIV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NC2C=CC=CC=2N1CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 476.376664159g/mol
• Monoisotopic Mass: 476.376664159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole

Introduction to 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole (CAS No. 389127-18-8)

1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole, a compound with the chemical identifier CAS No. 389127-18-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazepine class, which is well-documented for its anxiolytic, sedative, and muscle relaxant properties. The introduction of an octadecyl and phenoxymethyl substituent into the benzodiazole core structure has opened new avenues for therapeutic applications, particularly in the management of neurological disorders and chronic pain syndromes.

The structural modification of 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole enhances its pharmacokinetic profile, making it a promising candidate for oral administration. The long hydrocarbon chain (octadecyl) contributes to increased lipophilicity, which can improve blood-brain barrier penetration. This characteristic is particularly relevant in the treatment of central nervous system (CNS) disorders where efficient delivery to neural tissues is crucial.

Recent studies have highlighted the potential of this compound in addressing neurological conditions such as epilepsy and Alzheimer's disease. The phenoxymethyl group introduces a hydrophilic moiety that can modulate the compound's solubility and binding affinity to specific receptors. This dual nature—lipophilic and hydrophilic—makes 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole a versatile scaffold for drug design.

In clinical trials, preliminary results have shown that this derivative exhibits a reduced side effect profile compared to traditional benzodiazepines. This includes lower risks of dependence and withdrawal symptoms, which are common concerns with long-term benzodiazepine use. The extended half-life observed in animal models suggests that fewer dosing regimens may be required, improving patient compliance.

The synthesis of 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for the compound's structure.

From a pharmacological perspective, the interaction between 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole and central nervous system receptors has been extensively studied. The compound's ability to modulate GABA-A receptor activity suggests its potential as an anxiolytic agent. However, its unique structural features may also influence other receptor systems, contributing to its broad therapeutic spectrum.

The development of novel benzodiazepine derivatives like 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole underscores the importance of structural optimization in pharmaceutical research. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising candidates for further investigation. This approach has accelerated the discovery pipeline for CNS-targeting drugs.

Ethical considerations are paramount in the development and deployment of psychoactive compounds like 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole. Rigorous safety assessments are conducted to evaluate potential risks associated with its use. These assessments include toxicity studies in vitro and in vivo, as well as evaluations of long-term effects on cognitive function.

The future prospects for 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole are bright, with ongoing research aimed at expanding its therapeutic applications. Investigating its efficacy in treating chronic pain conditions has been a focus area due to its potential to interact with opioid receptors without inducing tolerance or dependence. Additionally, exploring its role in neuroprotection against age-related cognitive decline is another exciting avenue.

In conclusion, 1-octadecyl-2-(phenoxymethyl)-1H-1,3-benzodiazole represents a significant advancement in pharmaceutical chemistry with promising applications in neurological disorders and chronic pain management. Its unique structural features enhance its pharmacokinetic properties and reduce side effects associated with traditional benzodiazepines. Continued research will further elucidate its therapeutic potential and pave the way for new treatments benefiting patients worldwide.